10.1039/C8TA01698D | Direct fabrication of tri-metallic PtPdCu tripods with branched exteriors for the oxygen reduction reaction†

Direct fabrication of tri-metallic PtPdCu tripods with branched exteriors for the oxygen reduction reaction†

Journal of Materials Chemistry A Pub Date: 2018-04-05 DOI: 10.1039/C8TA01698D

Abstract

Design of multi-metallic nanocrystals with branched structures is very important for catalytic applications. Herein, a one-step synthesis of unique tri-metallic PtPdCu tripods with branched exteriors (PtPdCu TPs) in an aqueous solution is presented. Benefiting from their spatially and locally separated branches and tri-metallic compositions, the PtPdCu TPs exhibit superior activity and durability for the oxygen reduction reaction. The newly designed PtPdCu TPs are quite different from previous tripods in their branched exteriors. The developed one-step method is very feasible for the preparation of Pt-based multi-metallic tripods with designed compositions and desired performances.

Direct fabrication of tri-metallic PtPdCu tripods with branched exteriors for the oxygen reduction reaction†

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Journal Name：Journal of Materials Chemistry A

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